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This guide provides an in-depth overview of the preliminary reactivity studies of triangulo-
dodecacarbonyltriosmium, Os3(CO)12. This metal carbonyl cluster serves as a vital precursor
in the synthesis of organo-osmium compounds and presents a rich chemistry characterized by
ligand substitution, oxidative addition, and reactions with nucleophiles and electrophiles.

Core Reactivity of Os3(CO)12

Triangulo-dodecacarbonyltriosmium, a yellow solid, is noted for its kinetically inert nature
due to strong Os-C bonds, often requiring elevated temperatures or activating agents to
facilitate reactions.[1][2] Its reactivity can be broadly categorized into several key pathways,
which are fundamental to the development of novel osmium-based compounds.

Ligand Substitution Reactions

The substitution of carbonyl (CO) ligands is a primary mode of reactivity for Os3(CO)12. Direct
reaction with ligands often leads to a complex mixture of products due to the high temperatures
required.[2] A more controlled approach involves the use of decarbonylating agents like
trimethylamine-N-oxide (MesNO) to generate more labile, activated derivatives.[1][3]

Activation using Trimethylamine-N-oxide (MesNO):
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MesNO facilitates the removal of CO ligands by nucleophilically attacking the carbon of a
carbonyl group, leading to the formation of CO2 and trimethylamine.[1] This allows for the
sequential substitution of CO with other ligands, such as acetonitrile (MeCN), at room
temperature.[1][3]

e Monosubstitution: Os3(CO)12 + MesNO + MeCN - Os3(C0O)11(MeCN) + CO2 + NMes[1][3]

o Disubstitution: Os3(CO)11(MeCN) + MesNO + MeCN - Os3(CO)10(MeCN)z + COz + NMes[1]
[3]

The resulting acetonitrile complexes, Os3(CO)11(MeCN) and Os3(CO)io(MeCN)z, are valuable
intermediates as the acetonitrile ligand is labile and can be readily replaced by other ligands.[1]

[2]
Experimental Protocol: Synthesis of Os3(CO)11(MeCN) and Os3(CO)10(MeCN)z[1][3]

e To a solution of Os3(CO)12 in acetonitrile (MeCN) under a nitrogen atmosphere, add one
equivalent of trimethylamine-N-oxide (MesNO) at room temperature.

« Stir the reaction mixture until the starting material is consumed (monitored by TLC or IR
spectroscopy). The product is the monosubstituted complex, Os3(CO)11(MeCN).

o For the disubstituted product, add a second equivalent of MesNO to the solution of
Os3(C0O)11(MeCN) in acetonitrile.

o Continue stirring at room temperature until the reaction is complete. The product is
0Os3(CO)10(MeCN)a.

e The products can be purified by chromatography.

Table 1: Ligand Substitution Reactions of Os3(CO):2
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Reactant(s) Product(s) Conditions Yield (%) Reference(s)

0Os3(CO)11(P(OM
e)3),
Os3(CO)12 + 0s3(CO)10(P(OM
P(OMe)s €)3)2,
Os3(CO)9o(P(OM

€)3)3

Decane, 92°C Not specified [1]

Os3(CO)12 +
Os3(CO)11(MeC Room N

MeCN + 1 eq. Not specified [1][3]
N) Temperature

MesNO

Os3(CO)12 +
0Os3(CO)10(MeC Room N

MeCN + 2 eq. Not specified [1][3]
N)2 Temperature

MesNO

Os3(CO)12 +

0Os3(C0O)11(PTA) Not specified 66 [4]
MeCN, then PTA

0s3(CO)12 +

MeCN, then

PTA, then Os3(C0O)10(PTA)2  Not specified 65 [4]
MesNO, then

PTA

Oxidative Addition Reactions

Os3(CO0)12 undergoes oxidative addition reactions, where the Os-Os bonds are cleaved and
new bonds are formed between the osmium atoms and the incoming substrate.[5] Microwave-
assisted synthesis has emerged as an efficient method for these reactions, often providing
higher yields in shorter reaction times compared to conventional heating.[4][5][6]

Reaction with Halogens:

Heating Os3(CO)12 with halogens (Clz, Brz, I2) initially produces linear clusters of the type
Os3(C0)12X2.[5] Upon further heating, these can decarbonylate to form Oss(u-X)2(CO)10, Where
the halide ligands bridge two osmium atoms.[5] Microwave heating provides a high-yield, one-
step synthesis of these bridged complexes.[5][6]
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Reaction with Alcohols and Carboxylic Acids:

Microwave irradiation of Os3(CO)1z2 in the presence of alcohols or carboxylic acids leads to the
formation of hydride-bridged clusters of the type Oss3(u-H)(u-OR)(CO)10 and Oss(u-H)(u-0O2CR)

(CO)10, respectively.[4][5] In some cases, with an excess of carboxylic acid, dinuclear

complexes such as Os2(u-02CR)2(CO)e are formed.[4][7]

Experimental Protocol: Microwave-Assisted Synthesis of Oss(u-Br)2(CO)10[5][6]

» A stoichiometric mixture of Os3(CO)12 and bromine (Brz2) is prepared in cyclohexane in a

microwave reactor vessel.

e The mixture is irradiated with microwaves for less than 15 minutes.

e The product, Oss3(u-Br)2(CO)uo, is isolated and purified.

Table 2: Oxidative Addition Reactions of Os3(CO)i2

Reactant(s) Product Conditions Yield (%) Reference(s)
Microwave, )
High
Os3(CO)12 + Br2 Oss3(u-Br)2(CO)10  cyclohexane, N [5][6]
] (unspecified)
<15 min
Microwave, )
High
0s3(CO)12 + 12 Os3(u-1)2(CO)10 cyclohexane, N [5][6]
] (unspecified)
<15 min
Microwave, neat
0Os3(CO)12 + R- ) )
Os3(u-H)(u-OR) alcohol or with High
OH (R=Me, Et, . [51[6]
) (CO)10 1,2- (unspecified)
iPr, nBu, Ph)

dichlorobenzene

Os3(CO)12 +

) ] Os3(u-H)(u- Microwave, 1,2- )

Benzoic Acid _ Major Product [4]
02CCeHs)(CO)10  dichlorobenzene

(1:2)

Os3(CO)12 + )

) Os2(p- Microwave, 1,2- N

excess Benzoic . Not specified [4]

02CC6H5s)2(CO)s  dichlorobenzene

Acid
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Reaction with Hydrogen

The reaction of Os3(CO)i12 with hydrogen gas at elevated temperatures leads to the formation
of the dihydride cluster, Os3zH2(CO)10, with the loss of two carbonyl ligands.[3]

Experimental Protocol: Synthesis of Os3H2(CO)10[3]

A solution of Os3(CO)12 in an inert, high-boiling solvent such as octane is prepared.

The solution is heated to boiling while purging with a stream of hydrogen (Hz2) gas.

The reaction proceeds with the evolution of carbon monoxide.

The product, Os3H2(CO)10, can be isolated upon cooling and removal of the solvent.

Visualizing Reaction Pathways

The following diagrams illustrate the key reaction pathways of Os3(CO)12.

+ MesNO
053(CO)12 + MeCN 0s3(C0O)11(MeCN) + Ligand (L) > Substituted Products
e - 05s3(CO)10(MeCN)2 (e.g., with P(OMe)s, PTA)

Click to download full resolution via product page

Caption: Ligand substitution via activated acetonitrile complexes.

0Os3(CO)12

+ X2 + R-COOH (1:1) + excess R-COOH
Microwave Microwave Microwave

Os3(p-H)(u-OR)(CO)10 Os3(p-H)(u-02CR)(CO)10 Os2(p-02CR)2(CO)s

Os3(-X)2(CO)10
(X=cl,Br, 1y

Click to download full resolution via product page

© 2025 BenchChem. All rights reserved. 5/7 Tech Support


https://en.wikipedia.org/wiki/Triosmium_dodecacarbonyl
https://en.wikipedia.org/wiki/Triosmium_dodecacarbonyl
https://www.benchchem.com/product/b097018?utm_src=pdf-body-img
https://www.benchchem.com/product/b097018?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b097018?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

. digitalcollections.drew.edu [digitalcollections.drew.edu]
. Triosmium_dodecacarbonyl [chemeurope.com]

. Triosmium dodecacarbonyl - Wikipedia [en.wikipedia.org]

. researchgate.net [researchgate.net]

1
2
3

e 4. researchgate.net [researchgate.net]
5
6. researchgate.net [researchgate.net]
7

. researchgate.net [researchgate.net]

« To cite this document: BenchChem. [A Preliminary Technical Guide to the Reactivity of
Triangulo-dodecacarbonyltriosmium (Os3(CO)12)]. BenchChem, [2025]. [Online PDF].
Available at: [https://www.benchchem.com/product/b097018#preliminary-reactivity-studies-
of-triangulo-dodecacarbonyltriosmium]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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